![molecular formula C19H24ClNO B1385500 4-Chloro-N-[4-(hexyloxy)benzyl]aniline CAS No. 1040682-52-7](/img/structure/B1385500.png)
4-Chloro-N-[4-(hexyloxy)benzyl]aniline
Overview
Description
4-Chloro-N-[4-(hexyloxy)benzyl]aniline is a biochemical often used for proteomics research . It has a molecular formula of C19H24ClNO and a molecular weight of 317.85 .
Molecular Structure Analysis
The molecular structure of 4-Chloro-N-[4-(hexyloxy)benzyl]aniline consists of a benzene ring attached to an aniline group (NH2) and a hexyloxy group (O(CH2)5CH3). The benzene ring of the aniline group is substituted with a chlorine atom .Scientific Research Applications
Mesomorphic Properties
- Research by Hasegawa et al. (1989) focused on the effects of chloro substitution on the nematic-isotropic transition temperature in certain anilines, which is crucial for understanding liquid crystal behaviors (Hasegawa et al., 1989).
Antibacterial and Antifungal Activities
- A study by Reisner and Borick (1955) investigated the antibacterial and antifungal properties of certain chlorobenzylidine-anilines and chlorobenzyl-anilines, indicating potential applications in antimicrobial treatments (Reisner & Borick, 1955).
Reactions with Benzyl Chloroformate
- Pati et al. (2004) studied the reactions of benzyl chloroformate with substituted anilines, which could have implications for organic synthesis processes (Pati et al., 2004).
Microsomal Oxidation
- Research by Gorrod and Gooderham (1985) explored the microsomal metabolism of N-benzyl-4-substituted anilines, including N- and C-oxidation, relevant for understanding drug metabolism and toxicology (Gorrod & Gooderham, 1985).
Nonlinear Optical Properties
- John et al. (2018) conducted a study on the structural and nonlinear optical properties of a Schiff base material involving 4-chloro-4′bromobenzylidene aniline, highlighting its potential in optical applications (John et al., 2018).
Vibrational Spectroscopy
- A study by Pathak et al. (2010) on the vibrational spectroscopy of 4-chloro-4′dimethylamino-benzylidene aniline using density functional theory provides insights into the molecular structure and behavior of these compounds (Pathak et al., 2010).
Molecular Structure Analysis
- Su et al. (2013) analyzed the molecular structures of isomeric chloro-N-[1-(1H-pyrrol-2-yl)ethylidene]anilines, contributing to the field of molecular design and synthesis (Su et al., 2013).
properties
IUPAC Name |
4-chloro-N-[(4-hexoxyphenyl)methyl]aniline | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H24ClNO/c1-2-3-4-5-14-22-19-12-6-16(7-13-19)15-21-18-10-8-17(20)9-11-18/h6-13,21H,2-5,14-15H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QFEBKTZLWJCICH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCOC1=CC=C(C=C1)CNC2=CC=C(C=C2)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H24ClNO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
317.9 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-Chloro-N-[4-(hexyloxy)benzyl]aniline |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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